Cas no 1361564-90-0 ((5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine)

• Product Name: (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine
• CAS No: 1361564-90-0
• MF: C₁₄H₉Cl₅FN
• MW: 387.491362333298
• CID: 4999357
• Update Time: 2025-06-28

(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C14H9Cl5FN/c1-21(2)8-4-3-6(20)5-7(8)9-10(15)12(17)14(19)13(18)11(9)16/h3-5H,1-2H3
• InChI Key： BSZNKISMMYPSAW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=CC=1N(C)C)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 6.9
• Topological Polar Surface Area: 3.2

Additional information on (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine

Introduction to (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine and Its Significance in Modern Chemical Research

The compound with the CAS number 1361564-90-0 and the product name (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its complex aromatic structure and unique substitution pattern, has garnered attention due to its potential applications in various scientific domains.

At the heart of this compound's structure lies a biphenyl core, which is a well-known scaffold in medicinal chemistry. The biphenyl ring system provides a stable aromatic framework that can be modified through various chemical reactions to achieve desired biological activities. In the case of (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine, the presence of multiple chlorine atoms and a fluorine atom introduces additional electronic and steric effects that can influence its interactions with biological targets.

The fluorine atom, in particular, is a key feature that often enhances the metabolic stability and binding affinity of pharmaceutical compounds. Its electron-withdrawing nature can modulate the electronic properties of the molecule, making it an attractive moiety for drug design. The chlorine atoms, on the other hand, contribute to the lipophilicity of the compound, which is crucial for its ability to cross biological membranes.

Recent research has highlighted the importance of halogenated aromatic compounds in developing novel therapeutic agents. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine makes it a promising candidate for further investigation in these areas.

In the context of anticancer research, halogenated biphenyl derivatives have been studied for their ability to inhibit tumor growth and induce apoptosis. The electron-withdrawing effects of fluorine and chlorine atoms can enhance the binding affinity of these compounds to target enzymes and receptors involved in cancer cell proliferation. Additionally, the rigid biphenyl core provides structural stability, allowing for precise molecular modifications to optimize biological activity.

The synthesis of (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the complex aromatic framework efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.

Evaluation of the pharmacological properties of this compound has revealed intriguing insights into its mechanism of action. Preclinical studies have demonstrated that it can interact with specific proteins and enzymes implicated in various diseases. For instance, its ability to modulate receptor activity suggests potential applications in treating neurological disorders and metabolic diseases. The precise targeting afforded by its structural features makes it a valuable tool for understanding disease pathways and developing novel therapeutic strategies.

The environmental impact of halogenated aromatic compounds is another area of significant interest. While these compounds offer numerous benefits in pharmaceutical applications, their persistence in the environment raises concerns about long-term ecological effects. Research is ongoing to develop synthetic routes that minimize environmental impact while maintaining high yields and purity. Sustainable chemistry approaches are being explored to ensure that the production of such compounds aligns with environmental stewardship principles.

In conclusion, (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-dimethyl-amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further study. As research continues to uncover new applications for halogenated aromatic derivatives, this compound will undoubtedly play a crucial role in developing innovative treatments for various diseases.